Cas no 119396-88-2 (2-Fluoro-4,5-dimethoxybenzonitrile)

2-Fluoro-4,5-dimethoxybenzonitrile structure
119396-88-2 structure
Product Name:2-Fluoro-4,5-dimethoxybenzonitrile
CAS No:119396-88-2
MF:C9H8FNO2
MW:181.163725852966
MDL:MFCD00143236
CID:135146
PubChem ID:2774258
Update Time:2025-04-19

2-Fluoro-4,5-dimethoxybenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Fluoro-4,5-dimethoxybenzonitrile
    • 4,5-Dimethoxy-2-fluorobenzonitrile
    • Benzonitrile,2-fluoro-4,5-dimethoxy-
    • 4-Cyano-5-fluoroveratrole
    • 3,4-DIMETHOXY-6-FLUOROBENZONITRILE
    • 6-Fluoro-2,3-diMethoxybenzonitrile
    • Benzonitrile, 6-fluoro-2,3-diMethoxy-
    • 4-Cyano-5-fluorocatechol dimethyl ether
    • 2-FLUORO-4,5-DIMETHOXYBENZONITRILE, 98.0+%(GC)
    • Benzonitrile, 2-fluoro-4,5-dimethoxy-
    • PubChem3465
    • SBB064617
    • PC8191
    • FCH917764
    • AS03730
    • AK135693
    • 2-fluoro-4,5-dimethoxybenzenecarbonitrile
    • AX809262
    • Z1201619307
    • A804275
    • 119396-88-2
    • MFCD00143236
    • PS-8532
    • F0641
    • AKOS006228582
    • SCHEMBL10537256
    • FT-0659686
    • 2-fluoranyl-4,5-dimethoxy-benzenecarbonitrile
    • CL9706
    • DTXSID50378963
    • EN300-6504644
    • DB-061560
    • DTXCID50329990
    • QZKGCLSVCWWARO-UHFFFAOYSA-N
    • MDL： MFCD00143236
    • Inchi： 1S/C9H8FNO2/c1-12-8-3-6(5-11)7(10)4-9(8)13-2/h3-4H,1-2H3
    • InChI Key： QZKGCLSVCWWARO-UHFFFAOYSA-N
    • SMILES： FC1C(C#N)=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 181.05400
  • Monoisotopic Mass: 181.05390666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 213
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 42.2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 141.0 to 145.0 deg-C
  • PSA: 42.25000
  • LogP: 1.71458
  • Solubility: Not determined

2-Fluoro-4,5-dimethoxybenzonitrile Security Information

2-Fluoro-4,5-dimethoxybenzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-Fluoro-4,5-dimethoxybenzonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F156613-1G
2-Fluoro-4,5-dimethoxybenzonitrile
 119396-88-2 >98.0%(GC)
1g
 ¥269.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F156613-250mg
2-Fluoro-4,5-dimethoxybenzonitrile
 119396-88-2 >98.0%(GC)
250mg
 ¥164.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
F156613-5G
2-Fluoro-4,5-dimethoxybenzonitrile
 119396-88-2 >98.0%(GC)
5g
 ¥757.90 2023-09-02
TRC
D452793-100mg
4,5-Dimethoxy-2-fluorobenzonitrile
 119396-88-2
100mg
 $64.00 2023-05-18
TRC
D452793-250mg
4,5-Dimethoxy-2-fluorobenzonitrile
 119396-88-2
250mg
 $75.00 2023-05-18
TRC
D452793-500mg
4,5-Dimethoxy-2-fluorobenzonitrile
 119396-88-2
500mg
 $87.00 2023-05-18
TRC
D452793-1g
4,5-Dimethoxy-2-fluorobenzonitrile
 119396-88-2
1g
 $98.00 2023-05-18
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
C862318-250mg
4-Cyano-5-fluoroveratrole
 119396-88-2 ≥98%(GC)
250mg
 ￥195.30 2022-09-29
Apollo Scientific
PC8191-10g
4,5-Dimethoxy-2-fluorobenzonitrile
 119396-88-2
10g
 £41.00 2024-05-25
Apollo Scientific
PC8191-25g
4,5-Dimethoxy-2-fluorobenzonitrile
 119396-88-2
25g
 £79.00 2024-05-25

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